Cas no 2015442-77-8 (2-methyl-2-(1,2-thiazol-5-yl)methylbutanal)

• Product Name: 2-methyl-2-(1,2-thiazol-5-yl)methylbutanal
• CAS No: 2015442-77-8
• MF: C₉H₁₃NOS
• MW: 183.270621061325
• CID: 6612110
• PubChem ID: 165542628
• Update Time: 2025-11-03

2-methyl-2-(1,2-thiazol-5-yl)methylbutanal Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(1,2-thiazol-5-yl)methylbutanal
• 2015442-77-8
• 2-methyl-2-[(1,2-thiazol-5-yl)methyl]butanal
• EN300-1622598

• Inchi： 1S/C9H13NOS/c1-3-9(2,7-11)6-8-4-5-10-12-8/h4-5,7H,3,6H2,1-2H3
• InChI Key： VQOLODCUROJIPC-UHFFFAOYSA-N
• SMILES： S1C(=CC=N1)CC(C=O)(C)CC

Computed Properties

• Exact Mass: 183.07178521g/mol
• Monoisotopic Mass: 183.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.2Ų

Additional information on 2-methyl-2-(1,2-thiazol-5-yl)methylbutanal

Comprehensive Overview of 2-methyl-2-(1,2-thiazol-5-yl)methylbutanal (CAS No. 2015442-77-8)

The compound 2-methyl-2-(1,2-thiazol-5-yl)methylbutanal (CAS No. 2015442-77-8) is a specialized organic molecule that has garnered significant attention in the fields of pharmaceutical research, flavor and fragrance industries, and agrochemical development. Its unique structural features, including the presence of a thiazole ring and an aldehyde functional group, make it a versatile intermediate for synthesizing more complex molecules. Researchers and industry professionals are increasingly exploring its potential applications due to its bioactive properties and synthetic flexibility.

One of the most intriguing aspects of 2-methyl-2-(1,2-thiazol-5-yl)methylbutanal is its role in the development of novel therapeutics. The thiazole moiety is a common pharmacophore found in many FDA-approved drugs, known for its antimicrobial, anti-inflammatory, and anticancer activities. This has led to a surge in searches for "thiazole derivatives in drug discovery" and "CAS 2015442-77-8 applications," reflecting the growing interest in this compound. Its aldehyde group also offers reactive sites for further chemical modifications, making it a valuable building block in medicinal chemistry.

In the flavor and fragrance sector, 2-methyl-2-(1,2-thiazol-5-yl)methylbutanal is studied for its potential to contribute to unique sensory profiles. The compound's structural similarity to naturally occurring thiazoles, which are often responsible for the aroma of cooked meats and roasted coffee, has sparked curiosity. Consumers and manufacturers alike are searching for "synthetic flavor enhancers" and "thiazole-based fragrances," highlighting the demand for innovative ingredients in this space.

From an agrochemical perspective, 2-methyl-2-(1,2-thiazol-5-yl)methylbutanal is being investigated for its potential use in crop protection products. The thiazole ring is known to exhibit pesticidal and herbicidal activities, which aligns with the global push for sustainable agriculture. Searches for "green pesticides" and "thiazole agrochemicals" have risen, underscoring the need for environmentally friendly solutions. This compound's versatility positions it as a candidate for addressing these challenges.

The synthesis and characterization of 2-methyl-2-(1,2-thiazol-5-yl)methylbutanal require advanced organic chemistry techniques, such as NMR spectroscopy and mass spectrometry. Researchers frequently search for "CAS 2015442-77-8 synthesis" and "analytical methods for thiazole aldehydes," indicating a need for detailed technical information. The compound's stability and reactivity under various conditions are also critical topics, as they influence its applicability in different industries.

In conclusion, 2-methyl-2-(1,2-thiazol-5-yl)methylbutanal (CAS No. 2015442-77-8) is a multifaceted compound with promising applications across pharmaceuticals, flavor and fragrance, and agrochemicals. Its structural uniqueness and functional diversity make it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in these fields.